2-Diazonio-1-methoxy-3-oxo-5-[(trimethylsilyl)oxy]hepta-1,6-dien-1-olate

• CAS No.: 62344-26-7
• Molecular Formula: C11H18N2O4Si
• Molecular Weight: 270.36 g/mol
• IUPAC Name: methyl 2-diazo-3-oxo-5-trimethylsilyloxyhept-6-enoate
• InChI: InChI=1S/C11H18N2O4Si/c1-6-8(17-18(3,4)5)7-9(14)10(13-12)11(15)16-2/h6,8H,1,7H2,2-5H3
• InChI Key: IIPXLRHJHMEKOI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=[N+]=[N-])C(=O)CC(C=C)O[Si](C)(C)C

Description

2-Diazonio-1-methoxy-3-oxo-5-[(trimethylsilyl)oxy]hepta-1,6-dien-1-olate is a useful research compound. Its molecular formula is C11H18N2O4Si and its molecular weight is 270.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In accordance with the process of Example 2, 3-oxo-5-trimethylsilyloxy-6-heptenoic acid methyl ester (360 mg; 1.47 m mol), p-toluenesulfonyl azide(290 mg; 1.47 m mol) and triethylamine (150 mg; 147 m mol) were used as starting materials to obtain 330 mg of 2-diazo-3-oxo-5-trimethylsiloxy-6-heptenoic acid methyl ester as yellow oily product.

Synthesis routes and methods II

Procedure details

In accordance with the process of Preparation 1, 3-oxo-5-trimethylsilyloxy-6-heptenoic acid methyl ester (360 mg; 1.47 mmol), p-toluenesulfonyl azide (290 mg; 1.47 mmol) and triethylamine (150 mg; 1.47 mmol) were used as starting materials to obtain 330 mg of 2-diazo-3-oxo-5-trimethylsilyloxy-6-heptenoic acid methyl ester as a yellow oily product.